2-{4-[2-cyclopropyl-6-(difluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile

• IUPAC Name: 2-[4-[2-cyclopropyl-6-(difluoromethyl)pyrimidin-4-yl]piperazin-1-yl]-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile
• InChI: InChI=1S/C21H22F2N6O/c22-19(23)17-10-18(27-20(25-17)13-1-2-13)28-4-6-29(7-5-28)21-14(11-24)9-15-12-30-8-3-16(15)26-21/h9-10,13,19H,1-8,12H2
• InChI Key: WPDWTRDHZTYCME-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=CC(=N2)N3CCN(CC3)C4=C(C=C5COCCC5=N4)C#N)C(F)F
• Molecular Formula: C21H22F2N6O
• Molecular Weight: 412.4 g/mol
• CAS No.: 2640961-49-3

Description

The compound 2-{4-[2-cyclopropyl-6-(difluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile features a pyrano[4,3-b]pyridine core fused with a pyrimidine ring via a piperazine linker. Key structural elements include:

• Piperazine moiety: Enhances solubility and serves as a flexible linker for binding interactions .
• Pyrimidine substituents: A 2-cyclopropyl group increases steric bulk, while the 6-difluoromethyl group enhances electronegativity and metabolic stability.
• Carbonitrile group: Acts as a hydrogen bond acceptor, improving target affinity .

Biological Activity

The compound 2-{4-[2-cyclopropyl-6-(difluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews its synthesis, biological properties, and mechanisms of action, supported by relevant case studies and research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{22}F_2N_6O$ with a molecular weight of 419.4 g/mol. The structure features a pyrano-pyridine core linked to a piperazine ring and a difluoromethyl-substituted pyrimidine moiety, which are critical for its biological activity.

Property	Value
Molecular Formula	$C_{18}H_{22}F_2N_6O$
Molecular Weight	419.4 g/mol
IUPAC Name	2-{4-[2-cyclopropyl-6-(difluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile
CAS Number	2640814-46-4

Biological Activity

Research indicates that this compound exhibits significant antimicrobial and anticancer activities:

• Antimicrobial Activity : The compound has shown effectiveness against various bacterial strains using in vitro assays. Studies employing the tube dilution technique demonstrated that it possesses comparable efficacy to standard antimicrobial agents such as ciprofloxacin and fluconazole .
• Anticancer Activity : The MTT assay results indicate that the compound inhibits the proliferation of cancer cell lines, including HeLa and HCT116, with IC50 values indicating moderate potency compared to established anticancer drugs like 5-fluorouracil .

The proposed mechanism involves the compound's interaction with specific molecular targets within the body. Binding to enzymes or receptors involved in cell signaling pathways can modulate their activity, leading to the observed therapeutic effects. For instance, docking studies suggest that the compound may inhibit cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation .

Case Studies

Several studies have evaluated the biological activity of similar compounds:

• Synthesis and Evaluation : A study synthesized derivatives of piperazine linked to pyrimidine structures and assessed their antimicrobial and anticancer properties. Compounds with similar structural motifs exhibited promising activity profiles .
• Molecular Docking Studies : Research utilizing molecular docking simulations indicated that compounds with a pyrimidine-piperazine framework could effectively bind to CDK2 and CDK9, showcasing their potential as therapeutic agents in oncology .

Comparison with Similar Compounds

Table 1: Structural and Substituent Comparison

Compound Name (Reference)	Core Structure	Key Substituents	Notable Features
Target Compound	Pyrano[4,3-b]pyridine	Cyclopropyl, difluoromethyl, piperazinyl-pyrimidine, carbonitrile	High electronegativity (F), rigid cyclopropane, moderate solubility .
5-Chloro-6-{4-[2-(dimethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile	Pyridine	Chloro, dimethylamino, methyl, piperazinyl-pyrimidine, carbonitrile	Increased solubility (dimethylamino), methyl group for lipophilicity.
5-Butylamino-6-(4-fluorophenyl)-7-oxo-1-p-tolyl-1H-pyrazolo[4,3-d]pyrimidine-3-carbonitrile	Pyrazolo[4,3-d]pyrimidine	Butylamino, fluorophenyl, tolyl, carbonitrile	Bulky butyl chain reduces solubility; fluorophenyl enhances metabolic stability.
2-(4-Methylpiperazin-1-yl)-4-phenyl-6-(thiophen-2-yl)pyridine-3-carbonitrile	Pyridine	Methylpiperazinyl, phenyl, thiophene, carbonitrile	Thiophene enhances π-stacking; methylpiperazine improves water solubility.

Key Observations :

• The target compound’s difluoromethyl group offers unique electronic effects compared to methyl or dimethylamino groups in analogues .
• Piperazine linkers are common across analogues, suggesting their utility in balancing solubility and binding .

Physicochemical Properties

Table 2: Property Comparison

Property	Target Compound	Compound	Compound	Compound
Molecular Weight (g/mol)	~490 (calculated)	~430 (estimated)	~450 (estimated)	~380 (estimated)
LogP (Predicted)	~3.2 (moderate lipophilicity)	~2.8 (lower due to dimethylamino)	~4.1 (high due to butyl)	~2.5 (thiophene contribution)
Solubility	Moderate (piperazine)	High (dimethylamino)	Low (bulky substituents)	Moderate (methylpiperazine)

Analysis :

• The target compound’s difluoromethyl group increases polarity compared to methyl groups but retains higher lipophilicity than dimethylamino derivatives .
• Piperazine-containing compounds (target, ) exhibit better aqueous solubility than those with alkyl chains (e.g., ).